Cas no 1094222-85-1 (6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide)

• Product Name: 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide
• CAS No: 1094222-85-1
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 4571098
• PubChem ID: 43132043
• Update Time: 2025-06-15

6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide
• 6,7-Dimethoxy-3,4-dihydroisoquinoline-2(1H)-sulfonamide

• Inchi： 1S/C11H16N2O4S/c1-16-10-5-8-3-4-13(18(12,14)15)7-9(8)6-11(10)17-2/h5-6H,3-4,7H2,1-2H3,(H2,12,14,15)
• InChI Key： YDCHIXAESCPAOW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)CCN1S(N)(=O)=O

Computed Properties

• Exact Mass: 272.083
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide

Introduction to 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide (CAS No. 1094222-85-1)

6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide, identified by the chemical compound code CAS No. 1094222-85-1, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of alkaloids, which are well-known for their diverse biological activities and pharmacological relevance. The presence of both methoxy and sulfonamide functional groups in its molecular framework imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide scaffold has been extensively studied for its potential role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as a scaffold for developing novel bioactive molecules. The sulfonamide moiety, in particular, is a well-established pharmacophore that enhances binding affinity to target proteins and enzymes. This feature has been leveraged in the design of inhibitors for a wide range of therapeutic targets, including enzymes involved in metabolic disorders and inflammatory diseases.

In the context of modern drug discovery, the 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide structure offers several advantages. Its rigid bicyclic core provides stability and specificity, while the sulfonamide group facilitates hydrogen bonding interactions with biological targets. These characteristics make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers have been particularly interested in its potential as a precursor for developing small-molecule inhibitors targeting kinases and other enzyme families implicated in cancer and neurodegenerative diseases.

Recent experimental studies have demonstrated the bioactivity of derivatives of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide. For instance, modifications to the methoxy substituents have been shown to influence binding affinity and selectivity towards specific enzymes. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes. Additionally, the sulfonamide group has been found to enhance solubility and bioavailability of drug candidates, which is crucial for their clinical efficacy.

The synthesis of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the tetrahydroisoquinoline core. Furthermore, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry have enabled detailed characterization of the compound's structure.

The pharmacological profile of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide has been explored through both in vitro and in vivo studies. Initial experiments have revealed potential effects on neurotransmitter systems due to its structural similarity to known alkaloids that modulate central nervous system activity. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by interacting with key signaling pathways involved in immune responses. These findings open up new avenues for investigating its therapeutic potential.

One of the most exciting aspects of studying 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide is its versatility as a chemical scaffold. By incorporating different substituents or functional groups into its core structure، researchers can generate libraries of compounds with tailored biological activities. This approach aligns with the growing trend towards fragment-based drug design， where small molecular fragments are combined to create highly potent and selective drug candidates.

The development of novel therapeutics often requires interdisciplinary collaboration between chemists， biologists， and pharmacologists。 The case of 6，7-dimethoxy-l，2，3，4-tetrahydroisoquinoline-z-sulfonamide exemplifies this collaborative effort。 Chemists design и synthesize new molecules， biologists test their bioactivity using cell-based assays， while pharmacologists evaluate their potential as drug candidates through animal models。 This integrated approach accelerates the drug discovery process by leveraging expertise across different scientific domains。

As research on 6，7-dimethoxy-l，2，3，4-tetrahydroisoquinoline-z-sulfonamide progresses، it is expected that more refined derivatives will be developed with improved pharmacokinetic profiles и target specificity。 Advances in high-throughput screening technologies will enable rapid testing of large compound libraries， identifying promising candidates for further development。 Additionally， computational methods such as machine learning и artificial intelligence are being increasingly used to predict biological activity và optimize molecular structures。

The future directions for studying CAS No 1094222-85-l include exploring its potential in treating neurological disorders such as Parkinson's disease и Alzheimer's disease。 The tetrahydroisoquinoline scaffold is known to interact with dopamine receptors، making it relevant for neurodegenerative conditions。 Furthermore， investigating its effects on inflammatory pathways may uncover new therapeutic strategies for chronic inflammatory diseases such as rheumatoid arthritis и inflammatory bowel disease。

In conclusion، 6，7-dimethoxy-l，2،3，4-tetrahydroisoquinoline-z-sulfonamide (CAS No 109422285-l) is a structurally fascinating molecule with significant pharmaceutical potential。 Its unique combination of functional groups و favorable physicochemical properties make it an attractive scaffold for developing novel bioactive compounds。 Ongoing research efforts are likely to yield valuable insights into its therapeutic applications، contributing to advancements in medicine und pharmacy。